Cas no 1921033-81-9 (N-(2R)-1-aminopropan-2-yl-2-nitrobenzene-1-sulfonamide)

• Product Name: N-(2R)-1-aminopropan-2-yl-2-nitrobenzene-1-sulfonamide
• CAS No: 1921033-81-9
• MF: C₉H₁₃N₃O₄S
• MW: 259.282220602036
• CID: 5840731
• PubChem ID: 104873334
• Update Time: 2025-06-11

N-(2R)-1-aminopropan-2-yl-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2R)-1-aminopropan-2-yl-2-nitrobenzene-1-sulfonamide
• 1921033-81-9
• EN300-1168985
• N-[(2R)-1-aminopropan-2-yl]-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C9H13N3O4S/c1-7(6-10)11-17(15,16)9-5-3-2-4-8(9)12(13)14/h2-5,7,11H,6,10H2,1H3/t7-/m1/s1
• InChI Key： IQXHLKXDHJEZOE-SSDOTTSWSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N[C@H](C)CN)(=O)=O

Computed Properties

• Exact Mass: 259.06267708g/mol
• Monoisotopic Mass: 259.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 126Ų

Additional information on N-(2R)-1-aminopropan-2-yl-2-nitrobenzene-1-sulfonamide

Comprehensive Overview of N-(2R)-1-aminopropan-2-yl-2-nitrobenzene-1-sulfonamide (CAS No. 1921033-81-9): Properties, Applications, and Research Insights

The compound N-(2R)-1-aminopropan-2-yl-2-nitrobenzene-1-sulfonamide (CAS No. 1921033-81-9) is a specialized sulfonamide derivative with a unique stereochemical configuration. Its molecular structure features a 2-nitrobenzene sulfonamide group linked to an (R)-1-aminopropan-2-yl moiety, which contributes to its distinct chemical and biological properties. This compound has garnered attention in pharmaceutical and biochemical research due to its potential as a chiral building block or intermediate in drug discovery.

Recent trends in AI-driven drug discovery and computational chemistry have amplified interest in structurally complex molecules like N-(2R)-1-aminopropan-2-yl-2-nitrobenzene-1-sulfonamide. Researchers frequently search for "sulfonamide applications in medicine" or "nitroaromatic compound synthesis," reflecting the growing demand for innovative small-molecule therapeutics. The chiral center in this compound makes it particularly valuable for studying enantioselective interactions—a hot topic in precision medicine development.

From a synthetic chemistry perspective, the CAS No. 1921033-81-9 compound exemplifies modern green chemistry challenges. Laboratories increasingly seek "eco-friendly sulfonamide synthesis" methods, aligning with global sustainability goals. The 2-nitrobenzene moiety in this molecule also invites exploration of its photophysical properties, relevant to material science applications like organic semiconductors or fluorescence probes—keywords frequently appearing in cross-disciplinary research queries.

Quality control of N-(2R)-1-aminopropan-2-yl-2-nitrobenzene-1-sulfonamide requires advanced analytical techniques. Common search terms such as "HPLC analysis of chiral sulfonamides" and "NMR characterization of nitroaromatics" reflect industry needs. The compound's stereochemical purity is crucial, driving demand for chiral separation technologies—a market projected to grow significantly in coming years according to analytical instrumentation reports.

Emerging applications in bioconjugation chemistry have further elevated the relevance of this sulfonamide derivative. Its primary amine group enables selective protein modification, addressing popular search queries about "site-specific bioconjugation techniques." This aligns with current antibody-drug conjugate (ADC) research trends, though the compound itself remains a valuable research chemical rather than a therapeutic agent.

Regulatory aspects of CAS No. 1921033-81-9 comply with standard research chemical guidelines. Frequent searches for "sulfonamide safety data" and "nitro compound handling" indicate proper laboratory safety protocols should always accompany its use. The compound's structural analogs continue to be explored in medicinal chemistry programs worldwide, particularly for targeted drug delivery systems—a key phrase in contemporary pharmaceutical literature.

The patent landscape surrounding chiral sulfonamides like this compound shows steady growth, with innovation clusters in asymmetric synthesis methods and catalytic amination techniques. These developments respond to industry demands captured in search terms like "improved sulfonamide yield" and "stereoselective amination." Such optimization is critical given the compound's potential role in developing next-generation pharmaceutical intermediates.

In conclusion, N-(2R)-1-aminopropan-2-yl-2-nitrobenzene-1-sulfonamide (CAS No. 1921033-81-9) represents an important chiral sulfonamide with multifaceted research applications. Its relevance persists across drug discovery, material science, and analytical chemistry domains—addressing numerous trending scientific inquiries while maintaining compliance with global research chemical standards.